Cas no 58816-63-0 (1,3-dithietane 1-oxide)

• Product Name: 1,3-dithietane 1-oxide
• CAS No: 58816-63-0
• MF: C₂H₄OS₂
• MW: 108.182558059692
• CID: 1614723
• PubChem ID: 143580
• Update Time: 2025-04-21

1,3-dithietane 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3-dithietane 1-oxide
• 1,3-Dithietan-1-oxide
• 1,3-Dithietane-1-oxide
• DTXSID50207547
• 58816-63-0
• 1,3-Dithiacyclobutane 1-oxide

• Inchi： 1S/C2H4OS2/c3-5-1-4-2-5/h1-2H2
• InChI Key： IWEQNMOZZAVUCY-UHFFFAOYSA-N
• SMILES： S1(CSC1)=O

Computed Properties

• Exact Mass: 107.97042
• Monoisotopic Mass: 107.97035709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 54.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithietanes